Cas no 81-05-0 (6-Amino-1-naphthalenesulfonic acid)

6-Amino-1-naphthalenesulfonic acid is a naphthalene derivative featuring both amino and sulfonic acid functional groups, making it a versatile intermediate in organic synthesis and dye manufacturing. Its sulfonic acid group enhances water solubility, while the amino group provides reactivity for further functionalization, such as azo coupling reactions. This compound is particularly valued in the production of acid and direct dyes, where it contributes to bright, stable colorants. Its structural properties also make it useful in analytical chemistry and as a building block for more complex sulfonated compounds. The product is typically supplied as a fine powder, ensuring consistent reactivity and ease of handling in industrial applications.
6-Amino-1-naphthalenesulfonic acid structure
81-05-0 structure
Product name:6-Amino-1-naphthalenesulfonic acid
CAS No:81-05-0
MF:C10H9NO3S
MW:223.248361349106
MDL:MFCD00035724
CID:34231
PubChem ID:66470

6-Amino-1-naphthalenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Aminonaphthalene-1-sulfonic acid
    • 2-Amino-5-naphthalenesulfonic acid
    • 6-Amino-1-naphthalenesulfonic Acid
    • 2-Aminonaphthalene-5-sulfonic acid
    • Dahl's Acid
    • 2-Naphthylamine-5-sulfonic Acid
    • 6-Aminonaphthalene-1-sulphonic acid
    • 1-Naphthalenesulfonic acid, 6-amino-
    • Y4SEI692W3
    • Gycolan Green BFL
    • PubChem12470
    • YUNBHHWDQDGWHC-UHFFFAOYSA-N
    • 6-Amino-1-naphtalenesulfonic acid
    • 6-azanylnaphthalene-1-su
    • 6-Amino-1-naphthalenesulfonicacid
    • Q27294266
    • 81-05-0
    • H11791
    • DTXSID10230836
    • UNII-Y4SEI692W3
    • 6-NAPHTHYLAMINE-1-SULFONIC ACID
    • SCHEMBL342865
    • 6-aminonaphthalen-1-sulfonsyre
    • CS-W014231
    • MFCD00035724
    • CHROMOTROPEFB
    • EINECS 201-318-4
    • A0347
    • 2-aminonaphthalene-5-sulphonic acid
    • 2-AMINO-5-SULFONAPHTHALENE
    • FT-0631362
    • AE-641/00781028
    • EN300-101916
    • 6-Amino-1-naphthalenesulfonic acid, AldrichCPR
    • STL124103
    • AC-14167
    • A840028
    • AKOS005716833
    • W-104220
    • 2-NAPHTHYLAMINE-5-SULFONIC ACID [MI]
    • BS-4318
    • NS00038105
    • SY050719
    • 6-Amino-1-naphthalenesulfonic acid (ACI)
    • 2-Naphthylamino-5-sulfonic acid
    • D Acid
    • Dahl acid
    • DB-056488
    • 6-Amino-1-naphthalenesulfonic acid
    • MDL: MFCD00035724
    • Inchi: 1S/C10H9NO3S/c11-8-4-5-9-7(6-8)2-1-3-10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14)
    • InChI Key: YUNBHHWDQDGWHC-UHFFFAOYSA-N
    • SMILES: O=S(C1C2C(=CC(=CC=2)N)C=CC=1)(O)=O

Computed Properties

  • Exact Mass: 223.03000
  • Monoisotopic Mass: 223.030314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3588 (rough estimate)
  • Melting Point: 173.38 °C
  • Boiling Point: 434.16 °C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 88.77000
  • LogP: 3.33070
  • Merck: 6407
  • Solubility: It is easily soluble in water and almost insoluble in alcohol. The aqueous solution shows red blue fluorescence.

6-Amino-1-naphthalenesulfonic acid Security Information

6-Amino-1-naphthalenesulfonic acid Customs Data

  • HS CODE:29269095
  • Customs Data:

    China Customs Code:

    29269095

6-Amino-1-naphthalenesulfonic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-101916-0.25g
6-aminonaphthalene-1-sulfonic acid
81-05-0 95%
0.25g
$19.0 2023-10-28
Enamine
EN300-101916-25.0g
6-aminonaphthalene-1-sulfonic acid
81-05-0 95%
25g
$113.0 2023-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1044105-100g
6-Aminonaphthalene-1-sulfonic acid
81-05-0 98%
100g
¥355.00 2024-07-28
Chemenu
CM140888-500g
6-Aminonaphthalene-1-sulfonic acid
81-05-0 95%
500g
$318 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AI672-5g
6-Amino-1-naphthalenesulfonic acid
81-05-0 95%
5g
¥83.0 2022-05-30
Alichem
A219006210-500g
6-Aminonaphthalene-1-sulfonic acid
81-05-0 95%
500g
$998.00 2023-09-01
Enamine
EN300-101916-10.0g
6-aminonaphthalene-1-sulfonic acid
81-05-0 95%
10g
$52.0 2023-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A856548-5g
6-Aminonaphthalene-1-sulfonic acid
81-05-0 98%
5g
136.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A0347-25g
6-Amino-1-naphthalenesulfonic acid
81-05-0 95.0%(LC&T)
25g
¥295.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0347-25G
6-Amino-1-naphthalenesulfonic Acid
81-05-0 >97.0%(T)(HPLC)
25g
¥175.00 2024-04-15

6-Amino-1-naphthalenesulfonic acid Related Literature

Additional information on 6-Amino-1-naphthalenesulfonic acid

Introduction to 6-Amino-1-naphthalenesulfonic acid (CAS No. 81-05-0)

6-Amino-1-naphthalenesulfonic acid (CAS No. 81-05-0) is a versatile organic compound that plays a significant role in various fields, including pharmaceuticals, dyes, and chemical synthesis. This compound, also known as 1-Naphthalenesulfonic acid, 6-amino-, is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with an amino group and a sulfonic acid group. This combination of functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 6-Amino-1-naphthalenesulfonic acid is C10H9NO3S, and its molecular weight is approximately 223.25 g/mol. The compound is typically available as a white to off-white crystalline solid and is soluble in water and many organic solvents. Its solubility and reactivity make it an ideal candidate for various chemical reactions and industrial applications.

In the pharmaceutical industry, 6-Amino-1-naphthalenesulfonic acid has been extensively studied for its potential use in the development of new drugs. Recent research has focused on its ability to serve as a building block for the synthesis of bioactive compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 6-Amino-1-naphthalenesulfonic acid exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond pharmaceuticals, 6-Amino-1-naphthalenesulfonic acid is also widely used in the dye industry. Its ability to form stable complexes with metal ions makes it an excellent precursor for the production of metal-complex dyes. These dyes are known for their excellent colorfastness and are used in various applications, including textile dyeing and printing. A recent study in the Dyes and Pigments journal explored the use of this compound in the synthesis of environmentally friendly dyes. The researchers developed a new method to synthesize metal-complex dyes using 6-Amino-1-naphthalenesulfonic acid, which resulted in dyes with improved colorfastness and reduced environmental impact.

In addition to its applications in pharmaceuticals and dyes, 6-Amino-1-naphthalenesulfonic acid has gained attention in the field of materials science. Its unique molecular structure makes it suitable for use as a functional monomer in polymer synthesis. Researchers at the University of California, Berkeley, have recently reported the use of this compound to synthesize conductive polymers with enhanced electrical properties. The resulting polymers showed improved conductivity and stability, making them potential candidates for use in electronic devices and sensors.

The environmental impact of chemical compounds is an increasingly important consideration in their industrial applications. Studies have shown that 6-Amino-1-naphthalenesulfonic acid has low toxicity and minimal environmental impact when used properly. However, proper handling and disposal practices are essential to ensure environmental safety. A recent review article in the Journal of Environmental Science and Health discussed best practices for handling and disposing of this compound to minimize its environmental footprint.

In conclusion, 6-Amino-1-naphthalenesulfonic acid (CAS No. 81-05-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable intermediate in pharmaceuticals, dyes, and materials science. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.

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